Cas no 827321-70-0 (3-Thiopheneethanol, β-methoxy-)

3-Thiopheneethanol, β-methoxy- structure
827321-70-0 structure
Product name:3-Thiopheneethanol, β-methoxy-
CAS No:827321-70-0
MF:C7H10O2S
MW:158.218101024628
CID:684786

3-Thiopheneethanol, β-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiopheneethanol, b-methoxy-
    • 3-Thiopheneethanol, beta-methoxy-
    • CID 119092951
    • 3-Thiopheneethanol, β-methoxy-
    • Inchi: 1S/C7H10O2S/c1-9-7(4-8)6-2-3-10-5-6/h2-3,5,7-8H,4H2,1H3
    • InChI Key: MJJTWXDTAVBRLL-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(CO)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 97.6
  • Topological Polar Surface Area: 57.7

Experimental Properties

  • Density: 1.190±0.06 g/cm3(Predicted)
  • Boiling Point: 258.8±25.0 °C(Predicted)
  • pka: 14.22±0.10(Predicted)

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